Cas no 1864058-68-3 (1-(4-ethoxyphenyl)-2-methylpropan-1-amine hydrochloride)

• Product Name: 1-(4-ethoxyphenyl)-2-methylpropan-1-amine hydrochloride
• CAS No: 1864058-68-3
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• MDL: MFCD28126641
• CID: 5580926
• PubChem ID: 86263137
• Update Time: 2025-11-02

1-(4-ethoxyphenyl)-2-methylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-ETHOXYPHENYL)-2-METHYLPROPAN-1-AMINE HYDROCHLORIDE
• 1-(4-ethoxyphenyl)-2-methylpropan-1-amine;hydrochloride
• AKOS026747812
• 1-(4-ethoxyphenyl)-2-methylpropan-1-aminehydrochloride
• 1864058-68-3
• F2167-2194
• EN300-241033
• 1-(4-ethoxyphenyl)-2-methylpropan-1-amine hydrochloride

• MDL： MFCD28126641
• Inchi： 1S/C12H19NO.ClH/c1-4-14-11-7-5-10(6-8-11)12(13)9(2)3;/h5-9,12H,4,13H2,1-3H3;1H
• InChI Key： AQJFSBUUKJCYFC-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1C=CC(=CC=1)C(C(C)C)N

Computed Properties

• Exact Mass: 229.1233420g/mol
• Monoisotopic Mass: 229.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-ethoxyphenyl)-2-methylpropan-1-amine hydrochloride

Comprehensive Guide to 1-(4-ethoxyphenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 1864058-68-3): Properties, Applications, and Market Insights

1-(4-ethoxyphenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 1864058-68-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, is increasingly being explored for its potential applications in drug development and other industrial uses. In this article, we delve into the chemical properties, synthesis methods, and emerging applications of this compound, while also addressing common queries and trends in the field.

The molecular formula of 1-(4-ethoxyphenyl)-2-methylpropan-1-amine hydrochloride is C12H19NO·HCl, with a molecular weight of approximately 229.74 g/mol. The compound features an ethoxy group attached to a phenyl ring, which is further linked to a 2-methylpropan-1-amine moiety. This structural configuration imparts unique physicochemical properties, making it a subject of interest in medicinal chemistry and material science. Researchers are particularly intrigued by its potential as a building block for more complex molecules.

One of the most frequently asked questions about 1-(4-ethoxyphenyl)-2-methylpropan-1-amine hydrochloride is its solubility and stability under various conditions. Studies indicate that this compound is soluble in polar solvents such as water, ethanol, and methanol, but exhibits limited solubility in non-polar solvents like hexane. Its stability is generally high under standard laboratory conditions, though prolonged exposure to extreme pH levels or temperatures may degrade its integrity.

In terms of applications, 1-(4-ethoxyphenyl)-2-methylpropan-1-amine hydrochloride is primarily investigated for its role in pharmaceutical intermediates. The compound's structural motifs are often utilized in the synthesis of bioactive molecules, including potential candidates for central nervous system (CNS) therapies. Recent trends in AI-driven drug discovery have highlighted similar compounds as promising leads for treating neurological disorders, aligning with the growing demand for innovative CNS therapeutics.

The synthesis of 1-(4-ethoxyphenyl)-2-methylpropan-1-amine hydrochloride typically involves multi-step organic reactions, starting from readily available precursors like 4-ethoxyphenylacetone. Key steps include reductive amination followed by hydrochloride salt formation. Optimizing these synthetic routes is a hot topic in green chemistry, as researchers aim to reduce waste and improve yield using catalytic methods and sustainable solvents.

Market insights reveal a steady demand for 1-(4-ethoxyphenyl)-2-methylpropan-1-amine hydrochloride, particularly from contract research organizations (CROs) and pharmaceutical manufacturers. The compound's niche applications in high-throughput screening and combinatorial chemistry have further driven its adoption. Additionally, the rise of personalized medicine and targeted drug delivery systems has spurred interest in custom-synthesized intermediates like this one.

Safety and handling of 1-(4-ethoxyphenyl)-2-methylpropan-1-amine hydrochloride are critical considerations for laboratory personnel. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) such as gloves and goggles should be worn during handling. Storage recommendations include keeping the compound in a cool, dry place away from direct sunlight to maintain its stability over time.

Looking ahead, the future of 1-(4-ethoxyphenyl)-2-methylpropan-1-amine hydrochloride appears promising, with ongoing research exploring its derivatives and analogs. The integration of machine learning algorithms in chemical research is expected to accelerate the discovery of novel applications for this compound. Furthermore, advancements in continuous flow chemistry may revolutionize its large-scale production, making it more accessible for industrial use.

In conclusion, 1-(4-ethoxyphenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 1864058-68-3) represents a versatile and valuable compound in modern chemistry. Its unique properties, coupled with its potential in drug discovery and material science, position it as a key player in the evolving landscape of chemical innovation. As research continues to uncover new possibilities, this compound is poised to make significant contributions to scientific and industrial advancements.